N-(5-chloropyridin-2-yl)-4-ethoxy-3-nitrobenzamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-4-ethoxy-3-nitrobenzamide
• InChI: InChI=1S/C14H12ClN3O4/c1-2-22-12-5-3-9(7-11(12)18(20)21)14(19)17-13-6-4-10(15)8-16-13/h3-8H,2H2,1H3,(H,16,17,19)
• InChI Key: IKYAEXPEOUXHEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=NC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H12ClN3O4
• DSSTOX Substance ID: DTXSID10977719
• Molecular Weight: 321.71 g/mol
• CAS No.: 6212-64-2

Description

N-(5-chloropyridin-2-yl)-4-ethoxy-3-nitrobenzamide is a useful research compound. Its molecular formula is C14H12ClN3O4 and its molecular weight is 321.71 g/mol. The purity is usually 95%.
The exact mass of the compound N-(5-chloro-2-pyridinyl)-4-ethoxy-3-nitrobenzamide is 321.0516336 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Cytotoxicity in Cancer Research

One area of application for derivatives of nitrobenzamide compounds, closely related to "N-(5-chloro-2-pyridinyl)-4-ethoxy-3-nitrobenzamide," involves the synthesis and evaluation of their cytotoxic effects against cancer cell lines. For example, the synthesis of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones, utilizing starting benzamides prepared from 5-chloro-2-nitrobenzoic acid, showed significant cytotoxic effects toward certain cancer cell lines, including human monocytic leukemia and human hepatoma cells. These findings suggest potential applications in cancer therapy, highlighting the importance of such compounds in the development of new anticancer agents (M. Hour et al., 2007).

Antimicrobial and Antibacterial Agent Development

Nitrofurantoin, an antibacterial agent, forms molecular complexes with various pyridyl bases, demonstrating the utility of nitrobenzamide derivatives in exploring new solid forms involving active pharmaceutical ingredients (APIs). This research points to the potential of "N-(5-chloro-2-pyridinyl)-4-ethoxy-3-nitrobenzamide" derivatives in developing novel antimicrobial agents through the formation of molecular complexes and salts, which could lead to enhanced stability and bioavailability of these compounds (Venu R. Vangala et al., 2013).

Exploration of Molecular Interactions and Crystal Engineering

Research into the molecular interactions and crystal engineering aspects of nitrobenzamide compounds, akin to "N-(5-chloro-2-pyridinyl)-4-ethoxy-3-nitrobenzamide," explores their potential in designing materials with specific physical properties. For instance, the study of molecular tapes mediated via hydrogen bonds and halogen bonds in complexes of nitrobenzoic acid and pyridine derivatives opens avenues for crystal design. These findings are crucial for the development of materials with predetermined crystal structures and properties, which have broad implications ranging from pharmaceuticals to materials science (B. K. Saha et al., 2005).